
Technical Guide: 2-Fluoro-6-methoxybenzyl
alcohol (CAS No. 253668-46-1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoro-6-methoxybenzyl alcohol

Cat. No.: B1333659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Fluoro-6-methoxybenzyl
alcohol, a key intermediate in the synthesis of advanced pharmaceutical compounds.

Chemical Identity and Properties
2-Fluoro-6-methoxybenzyl alcohol is a substituted aromatic alcohol. Its unique substitution

pattern, featuring both a fluorine atom and a methoxy group ortho to the hydroxymethyl group,

makes it a valuable building block in medicinal chemistry. The fluorine atom can enhance

metabolic stability and binding affinity, while the methoxy group influences electronic properties

and conformation.

CAS Number: 253668-46-1[1]

Synonyms: (2-Fluoro-6-methoxyphenyl)methanol, 3-Fluoro-2-(hydroxymethyl)anisole[2]

The quantitative properties of this compound are summarized in the table below.
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Property Value Source

CAS Number 253668-46-1 [1]

Molecular Formula C₈H₉FO₂ [1]

Molecular Weight 156.15 g/mol [2]

Physical Form White Solid [2]

Purity ≥95% [2]

Role in Drug Development: A GnRH Antagonist
Intermediate
2-Fluoro-6-methoxybenzyl alcohol serves as a crucial intermediate in the synthesis of

nitrogen-containing fused ring derivatives. These derivatives have been developed as

antagonists for the Gonadotropin Releasing Hormone (GnRH) receptor.[3] GnRH antagonists

are vital in the treatment of sex hormone-dependent diseases such as endometriosis, benign

prostatic hypertrophy, and certain cancers.[3]

The logical workflow for utilizing this alcohol in a synthetic chemistry context involves its

conversion to a more reactive intermediate, such as a benzyl bromide, which can then be used

in subsequent coupling reactions to build the final drug molecule.
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Starting Material

Activation Step

Core Synthesis

Final Product Class

2-Fluoro-6-methoxybenzyl
alcohol (CAS 253668-46-1)

Intermediate Formation
(e.g., Benzyl Bromide)

  Mesylation & Halogenation  

Nucleophilic Substitution
with N-heterocycle

  Coupling Reaction  

GnRH Antagonist
(Nitrogen-containing Fused Ring)

  Further Modification/Purification  

 

1. Combine Alcohol, Et3N,
and Ethyl Acetate

2. Cool to 0°C

3. Add Methanesulfonyl
Chloride

4. Stir for 30 min at 0°C

5. Filter Insoluble Material

6. Add LiBr to Filtrate

7. Heat to 60°C for 2h

8. Aqueous Work-up &
Extraction

9. Purify & Concentrate

Product:
1-(Bromomethyl)-2-fluoro-6-methoxybenzene

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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